Cas no 388573-61-3 (2H-Pyran-3-carbonitrile, 6-(3,4-difluorophenyl)-4-(methylthio)-2-oxo-)

• Product Name: 2H-Pyran-3-carbonitrile, 6-(3,4-difluorophenyl)-4-(methylthio)-2-oxo-
• CAS No: 388573-61-3
• MF: C₁₃H₇F₂NO₂S
• MW: 279.26198887825
• CID: 1493285
• Update Time: 2024-08-24

2H-Pyran-3-carbonitrile, 6-(3,4-difluorophenyl)-4-(methylthio)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carbonitrile, 6-(3,4-difluorophenyl)-4-(methylthio)-2-oxo-

• Inchi： 1S/C13H7F2NO2S/c1-19-12-5-11(18-13(17)8(12)6-16)7-2-3-9(14)10(15)4-7/h2-5H,1H3
• InChI Key： WQEPNMVRZWLGJM-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C2=CC=C(F)C(F)=C2)=CC(SC)=C1C#N

Computed Properties

• Exact Mass: 279.01661

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 364.6±42.0 °C(Predicted)
• PSA: 50.09